Cas no 1699146-67-2 (2-Bromo-4-(methoxymethyl)-1,3-thiazole)

2-Bromo-4-(methoxymethyl)-1,3-thiazole structure
1699146-67-2 structure
Product Name:2-Bromo-4-(methoxymethyl)-1,3-thiazole
CAS No:1699146-67-2
MF:C5H6BrNOS
MW:208.076239109039
MDL:MFCD30337056
CID:5613794
PubChem ID:107511765
Update Time:2023-09-20

2-Bromo-4-(methoxymethyl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL21962502
    • EN300-3253292
    • 1699146-67-2
    • 2-bromo-4-(methoxymethyl)-1,3-thiazole
    • Thiazole, 2-bromo-4-(methoxymethyl)-
    • 2-Bromo-4-(methoxymethyl)-1,3-thiazole
    • MDL: MFCD30337056
    • Inchi: 1S/C5H6BrNOS/c1-8-2-4-3-9-5(6)7-4/h3H,2H2,1H3
    • InChI Key: ACDMCXMUIWZAEY-UHFFFAOYSA-N
    • SMILES: BrC1=NC(=CS1)COC

Computed Properties

  • Exact Mass: 206.93535g/mol
  • Monoisotopic Mass: 206.93535g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 93
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 50.4Ų

Experimental Properties

  • Density: 1.631±0.06 g/cm3(Predicted)
  • Boiling Point: 224.0±15.0 °C(Predicted)
  • pka: -0.28±0.10(Predicted)

2-Bromo-4-(methoxymethyl)-1,3-thiazole Pricemore >>

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